Cas no 28939-70-0 (N-[(3-methylbicyclo[2.2.1]hept-2-yl)methyl]-4-oxo-N-propylpentanamide)

• Product name: N-[(3-methylbicyclo[2.2.1]hept-2-yl)methyl]-4-oxo-N-propylpentanamide
• CAS No: 28939-70-0
• MF: C₁₇H₂₉NO₂
• MW: 279.41766
• CID: 1436989
• PubChem ID: 206948

N-[(3-methylbicyclo[2.2.1]hept-2-yl)methyl]-4-oxo-N-propylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methylbicyclo[2.2.1]hept-2-yl)methyl]-4-oxo-N-propylpentanamide
• N-[(2-methyl-3-bicyclo[2.2.1]heptanyl)methyl]-4-oxo-N-propylpentanamide
• Valeramide, N-(3-methyl-2-norbornylmethyl)-4-oxo-N-propyl-
• BRN 2855958
• N-(3-Methyl-2-norbornylmethyl)-4-oxo-N-propylvaleramide
• N-[(3-Methylbicyclo[2.2.1]heptan-2-yl)methyl]-4-oxo-N-propylpentanamide
• 28939-70-0
• DTXSID60951564

• Inchi： InChI=1S/C17H29NO2/c1-4-9-18(17(20)8-5-12(2)19)11-16-13(3)14-6-7-15(16)10-14/h13-16H,4-11H2,1-3H3
• InChI Key： CSGXJCKTVAXIES-UHFFFAOYSA-N
• SMILES： CCCN(CC1C(C2CCC1C2)C)C(=O)CCC(=O)C

Computed Properties

• Exact Mass: 279.21997
• Monoisotopic Mass: 279.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38